Cas no 917870-81-6 (Benzenamine, 2-bromo-N-butyl-N-ethyl-)
917870-81-6 structure
Product Name:Benzenamine, 2-bromo-N-butyl-N-ethyl-
CAS No:917870-81-6
MF:C12H18BrN
MW:256.182022571564
CID:783722
PubChem ID:71428268
Update Time:2025-04-19
Benzenamine, 2-bromo-N-butyl-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-bromo-N-butyl-N-ethyl-
- 2-bromo-N-butyl-N-ethylaniline
- 917870-81-6
- DTXSID50846995
-
- Inchi: 1S/C12H18BrN/c1-3-5-10-14(4-2)12-9-7-6-8-11(12)13/h6-9H,3-5,10H2,1-2H3
- InChI Key: MCZGDVBPSWPMTP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1N(CC)CCCC
Computed Properties
- Exact Mass: 255.06226g/mol
- Monoisotopic Mass: 255.06226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 2-bromo-N-butyl-N-ethyl- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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